![molecular formula C15H13N3O4S B5131555 N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide](/img/structure/B5131555.png)
N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide, also known as CCT251545, is a small molecule inhibitor that has shown promising results in cancer research.
Mechanism of Action
N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide works by inhibiting the activity of the protein kinase PAK4, which is involved in cell proliferation and migration. By blocking PAK4 activity, N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide prevents cancer cells from dividing and spreading.
Biochemical and Physiological Effects:
Studies have shown that N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide has minimal toxicity in normal cells, indicating that it may be a safe and effective treatment for cancer. The compound has also been found to inhibit the formation of blood vessels that supply nutrients to tumors, further limiting their growth.
Advantages and Limitations for Lab Experiments
One advantage of N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide is its specificity for PAK4, which makes it a valuable tool for studying the role of PAK4 in cancer biology. However, the compound has limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
Future research on N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide could include investigating its potential use in combination with other cancer treatments, such as chemotherapy or radiation therapy. Additionally, further studies could explore the compound's effects on different types of cancer and on cancer cells with different genetic mutations. Finally, research could focus on developing more soluble analogs of N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide to improve its efficacy and ease of use in the lab.
Synthesis Methods
N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide can be synthesized using a multi-step process that involves the reaction of cyclopropylamine with 4-nitrobenzoyl chloride, followed by the reaction with 3-thiophenecarboxylic acid. The final product is obtained after purification using column chromatography.
Scientific Research Applications
N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide has been extensively studied for its potential use in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. The compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
N-cyclopropyl-2-[(4-nitrobenzoyl)amino]thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O4S/c19-13(9-1-5-11(6-2-9)18(21)22)17-15-12(7-8-23-15)14(20)16-10-3-4-10/h1-2,5-8,10H,3-4H2,(H,16,20)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQUMMRZUHPNIAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=C(SC=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-2-{[(4-nitrophenyl)carbonyl]amino}thiophene-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.